Cas no 2228480-52-0 (tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate)

• Product Name: tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate
• CAS No: 2228480-52-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5975301
• PubChem ID: 165945106
• Update Time: 2025-05-20

tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate
• tert-butyl N-{3-methyl-1-[1-(methylamino)cyclopropyl]butan-2-yl}carbamate
• EN300-1873186
• 2228480-52-0

• Inchi： 1S/C14H28N2O2/c1-10(2)11(9-14(15-6)7-8-14)16-12(17)18-13(3,4)5/h10-11,15H,7-9H2,1-6H3,(H,16,17)
• InChI Key： YOAXWBTVJWAGMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)CC1(CC1)NC)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate

Introduction to tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate (CAS No. 2228480-52-0)

tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate, with the CAS number 2228480-52-0, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and features a unique structural arrangement that includes a tert-butyl group, a cyclopropyl ring, and a methylamino moiety. These structural elements contribute to its potential biological activity and pharmacological properties.

The chemical structure of tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate is characterized by its tert-butyl protecting group, which is commonly used in organic synthesis to enhance the stability and reactivity of the molecule. The cyclopropyl ring adds rigidity to the structure, potentially influencing its binding affinity to biological targets. The methylamino group introduces additional functional diversity, making this compound a versatile candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against certain enzymes and receptors, suggesting their potential as therapeutic agents for treating various diseases.

In the context of drug discovery, the tert-butyl carbamate moiety has been extensively studied for its role in improving the pharmacokinetic properties of lead compounds. The tert-butyl group can enhance solubility, reduce metabolic degradation, and improve bioavailability, making it a valuable functional group in the design of prodrugs. This is particularly important in the development of drugs that need to cross biological barriers or reach specific tissues.

The cyclopropyl ring in tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate adds a unique conformational constraint to the molecule. This rigidity can be advantageous in optimizing binding interactions with target proteins. Studies have shown that cyclopropyl-containing compounds often exhibit improved selectivity and potency compared to their acyclic counterparts. This property is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

The methylamino group in this compound introduces additional functional diversity and can participate in hydrogen bonding interactions with biological targets. This functional group has been associated with enhanced binding affinity and improved pharmacological profiles in several classes of drugs. For example, research published in the Bioorganic & Medicinal Chemistry Letters has demonstrated that methylamino-substituted compounds can effectively modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic applications.

In addition to its potential as a therapeutic agent, tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate has also been explored as an intermediate in synthetic routes leading to more complex molecules. Its versatile reactivity and stability make it a useful building block in organic synthesis, particularly in the development of novel pharmaceuticals and bioactive compounds.

The synthesis of tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate typically involves multistep procedures that include protection-deprotection strategies and functional group manipulations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

In conclusion, tert-butyl N-{3-methyl-1-1-(methylamino)cyclopropylbutan-2-yl}carbamate (CAS No. 2228480-52-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and chemical biology.